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Compound of Interest

Compound Name: SC99

Cat. No.: B1680885 Get Quote

This document provides essential safety and logistical information for the proper disposal of

chemical waste in a laboratory setting. Adherence to these procedures is critical for ensuring

the safety of all personnel and minimizing environmental impact.

Waste Identification and Characterization
The first and most critical step in proper chemical disposal is the accurate identification and

characterization of the waste.

Consult the Safety Data Sheet (SDS): The SDS for each chemical contains a dedicated

section (Section 13: Disposal Considerations) that provides specific guidance on appropriate

disposal methods.[1] If this section is not complete, other sections, such as "Section 7:

Handling and Storage" and "Section 8: Exposure Controls/Personal Protection," can offer

valuable information.[1]

Hazardous Waste Determination: All laboratory wastes containing chemical constituents are

generally presumed to be hazardous.[2] Hazardous waste is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3] A

waste is considered hazardous if it exhibits one or more of the following characteristics:

Ignitability: Flashpoint below 140°F (60°C).

Corrosivity: pH less than or equal to 2, or greater than or equal to 12.5.
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Reactivity: Unstable under normal conditions, may react with water, or can explode.

Toxicity: Harmful or fatal when ingested or absorbed.

Segregation of Chemical Waste
Proper segregation of incompatible chemicals is paramount to prevent dangerous reactions

such as the generation of toxic gases, fires, or explosions.

Never Mix Incompatible Wastes: It is safer to establish a policy where no chemicals are

combined unless explicitly deemed safe.[1]

Segregate by Hazard Class: At a minimum, segregate waste into the following categories:

Acids from bases[4]

Oxidizers from flammable/combustible materials

Cyanides from acids

Solvents from other chemical types

Waste Container Selection and Labeling
The integrity and clear labeling of waste containers are crucial for safe handling and disposal.

Container Compatibility: Waste containers must be chemically compatible with the waste

they hold.[2][4] Plastic containers are often preferred over glass to minimize the risk of

breakage.[3]

Container Condition: Containers must be in good condition, with no leaks or cracks.[4]

Labeling: All waste containers must be clearly labeled as soon as the first drop of waste is

added.[2] The label must include:

The words "Hazardous Waste"[3][4]

The full chemical name of all constituents (no abbreviations or formulas)[3][4]
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The approximate percentage or volume of each constituent[4][5]

The date of waste generation[3]

The principal investigator's name and contact information[3]

Appropriate hazard pictograms[3]

Satellite Accumulation Area (SAA)
A designated Satellite Accumulation Area (SAA) is where hazardous waste is collected at or

near the point of generation.[4][6]

Location: The SAA must be under the control of the person generating the waste.[4]

Secondary Containment: All waste containers in the SAA must be kept in secondary

containment to contain any potential spills.[7]

Container Management: Waste containers must be kept tightly closed except when adding

waste.[2][4] Funnels must be removed and the container sealed immediately after use.[2]

Disposal Procedures
The final disposal of chemical waste must be handled by trained personnel and in accordance

with institutional and regulatory guidelines.

Contact Environmental Health and Safety (EHS): Most chemical waste must be disposed of

through your institution's EHS department or a licensed hazardous waste disposal company.

[1][3]

Waste Pickup Request: Submit a completed hazardous waste pickup form to EHS when the

container is approximately 90% full.[4]

Prohibited Disposal Methods:

Sanitary Sewer: Do not dispose of hazardous chemicals down the sink unless you have

explicit written permission from EHS.[2][3]
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Regular Trash: Disposal of any hazardous chemical into the solid waste system is not

allowed.[3]

Evaporation: It is improper to dispose of volatile liquids by evaporating them in a fume

hood.[6]

Quantitative Data for Chemical Waste Management
Parameter Guideline Source

Satellite Accumulation Area

(SAA) Volume Limit

No more than 55 gallons of

hazardous waste may be

accumulated.

[2][6]

Acutely Hazardous Waste (P-

list) Limit

A maximum of one quart of

liquid or one kilogram of solid

may be accumulated.

[8]

Container Fullness for Pickup

Request pickup when the

container is approximately

90% full.

[4]

pH for Drain Disposal (with

EHS permission)

pH must be greater than 5.5

and less than 11.0 for aqueous

solutions of acids or bases

without toxic metals.

[2]

Empty Container Rinsing

For acutely hazardous waste,

triple rinse with a solvent equal

to about 5% of the container

volume.

[7]

Experimental Protocol: Neutralization of Non-
Hazardous Acidic/Basic Solutions for Drain
Disposal
Note: This procedure is only for aqueous solutions of acids or bases that do not contain heavy

metals or other hazardous materials and is performed with prior approval from EHS.
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Preparation:

Perform the neutralization in a fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and gloves.

Have a spill kit readily available.

Dilution:

For concentrated acids or bases (quantities of 25 mL or less), dilute by adding the

acid/base to a large volume of cold water (at least a 10:1 water-to-reagent ratio).[9]

Neutralization:

For Acids: Slowly add a suitable inorganic base (e.g., sodium bicarbonate) to the diluted

acid solution while stirring.

For Bases: Slowly add a suitable inorganic acid to the diluted base solution while stirring.

Caution: The neutralization process can generate heat and vapors.[9] Proceed slowly and

keep the container cool.

pH Verification:

Allow the solution to react and cool for at least 15 minutes.[9]

Test the pH of the solution using a pH meter or pH paper. The final pH must be between

5.5 and 9.0.[2][9]

Disposal:

If the pH is within the acceptable range, flush the neutralized solution down the sanitary

sewer with at least 20 parts water.[9]

Chemical Waste Disposal Workflow
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Caption: This diagram illustrates the standard workflow for proper chemical waste disposal in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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